Cas no 72241-26-0 (2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,5-dihydroxyphenyl]-, (2E)- (9CI))

• Product name: 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,5-dihydroxyphenyl]-, (2E)- (9CI)
• CAS No: 72241-26-0
• MF: C₂₁H₂₂O₁₁
• MW: 450.392787456512
• CID: 575829

2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,5-dihydroxyphenyl]-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,5-dihydroxyphenyl]-, (2E)- (9CI)
• 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,5-dihydroxyphenyl]-, (E)-
• Stillopsin (6CI)

• Inchi： 1S/C21H22O11/c22-8-17-18(28)19(29)20(30)21(32-17)31-16-7-13(25)10(6-15(16)27)11(23)3-1-9-2-4-12(24)14(26)5-9/h1-7,17-22,24-30H,8H2/b3-1+/t17-,18-,19+,20-,21-/m1/s1
• InChI Key： BQFASKRKRAPUFK-YDMJIYBWSA-N
• SMILES： C(C1=CC(O)=C(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)C=C1O)(=O)/C=C/C1=CC=C(O)C(O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• XLogP3: 0.151

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides